Cas no 33757-70-9 (N-(6-methoxyquinolin-8-yl)benzenesulfonamide)

• Product Name: N-(6-methoxyquinolin-8-yl)benzenesulfonamide
• CAS No: 33757-70-9
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• MDL: MFCD00579684
• CID: 1460101
• PubChem ID: 821430
• Update Time: 2025-05-23

N-(6-methoxyquinolin-8-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxyquinolin-8-yl)benzenesulfonamide
• Benzenesulfonamide, N-(6-methoxy-8-quinolinyl)-
• Cambridge id 5250891
• Z314612464
• SMSF0005402
• MLS-0445966.0001
• CB00001
• SCHEMBL7197593
• VVUQMKHWBGKBNW-UHFFFAOYSA-N
• CHEMBL1876714
• AKOS001447804
• STK835993
• CBMicro_012504
• BIM-0012720.P001
• EN300-26867533
• N-(6-Methoxyquinolin-8-yl)-benzenesulfonamide
• Oprea1_243123
• F3300-0063
• VU0609451-1
• 33757-70-9
• Oprea1_265340

• MDL： MFCD00579684
• Inchi： 1S/C16H14N2O3S/c1-21-13-10-12-6-5-9-17-16(12)15(11-13)18-22(19,20)14-7-3-2-4-8-14/h2-11,18H,1H3
• InChI Key： VVUQMKHWBGKBNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC(=CC2=CC=CN=C12)OC)(=O)=O

Computed Properties

• Exact Mass: 314.07262
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.667
• PSA: 68.29

Additional information on N-(6-methoxyquinolin-8-yl)benzenesulfonamide

Comprehensive Overview of N-(6-methoxyquinolin-8-yl)benzenesulfonamide (CAS No. 33757-70-9)

N-(6-methoxyquinolin-8-yl)benzenesulfonamide, with the CAS registry number 33757-70-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the quinoline sulfonamide class, which is known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "quinoline sulfonamide derivatives", "CAS 33757-70-9 applications", and "N-(6-methoxyquinolin-8-yl)benzenesulfonamide synthesis", reflecting its relevance in drug discovery and development.

The structural uniqueness of N-(6-methoxyquinolin-8-yl)benzenesulfonamide lies in its quinoline core, functionalized with a methoxy group at the 6-position and a benzenesulfonamide moiety at the 8-position. This configuration imparts distinct physicochemical properties, making it a valuable scaffold for designing novel therapeutic agents. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory pathways, a hot topic in the context of autoimmune diseases and chronic inflammation. Searches for "quinoline-based anti-inflammatory agents" and "sulfonamide drug candidates" often lead to this compound, underscoring its importance in modern medicinal chemistry.

From a synthetic perspective, CAS 33757-70-9 is typically prepared through multi-step organic reactions, including condensation and sulfonylation processes. The compound's purity and yield are critical for research applications, driving queries like "optimized synthesis of N-(6-methoxyquinolin-8-yl)benzenesulfonamide" and "analytical methods for quinoline sulfonamides". Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further biological evaluation.

In the context of current trends, the rise of computational drug design and AI-assisted molecular modeling has brought renewed interest in N-(6-methoxyquinolin-8-yl)benzenesulfonamide. Researchers are leveraging machine learning to predict its binding affinities and optimize its pharmacokinetic profile, addressing popular search terms like "AI in drug discovery" and "computational screening of sulfonamides". This intersection of traditional chemistry and cutting-edge technology positions the compound as a promising candidate for next-generation therapeutics.

Beyond its pharmaceutical potential, CAS 33757-70-9 is also explored in material science, particularly in the development of fluorescent probes and sensors. The quinoline moiety's inherent fluorescence properties make it a versatile tool for detecting metal ions and biomolecules, aligning with searches for "quinoline-based sensors" and "applications of benzenesulfonamide derivatives". This multidisciplinary applicability enhances the compound's profile in both academic and industrial settings.

Safety and regulatory aspects of N-(6-methoxyquinolin-8-yl)benzenesulfonamide are another area of interest. While not classified as hazardous, proper handling protocols are essential, as with any laboratory chemical. Queries such as "safety data for CAS 33757-70-9" and "regulatory status of quinoline sulfonamides" reflect user concerns about compliance and best practices. Manufacturers and suppliers often provide detailed technical data sheets to address these needs, ensuring transparency and safe usage.

In summary, N-(6-methoxyquinolin-8-yl)benzenesulfonamide (CAS No. 33757-70-9) is a compound of broad scientific interest, bridging medicinal chemistry, material science, and computational biology. Its structural features, synthetic accessibility, and diverse applications make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key subject in searches for "innovative sulfonamide derivatives" and "emerging quinoline-based compounds", solidifying its role in advancing both knowledge and technology.